5-{[(4-methylphenyl)thio]methyl}-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-methylphenyl)sulfanylmethyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2OS/c1-12-7-9-14(10-8-12)20-11-15-17-16(18-19-15)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: QWCWADOTFKCLFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

5-{[(4-methylphenyl)thio]methyl}-3-phenyl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPTMO and has a molecular formula of C16H14N2OS.

Mechanism of Action

The mechanism of action of MPTMO is not fully understood. However, studies have suggested that MPTMO may act as an inhibitor of tubulin polymerization, which is essential for cell division. This inhibition leads to the arrest of the cell cycle and ultimately cell death.
Biochemical and Physiological Effects:
MPTMO has been shown to have significant biochemical and physiological effects. Studies have suggested that MPTMO may induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth. MPTMO has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

MPTMO has several advantages for lab experiments. It is relatively easy to synthesize and has good solubility in common organic solvents. MPTMO is also stable under normal laboratory conditions. However, MPTMO has some limitations for lab experiments. It is a relatively new compound, and its properties and applications are still being explored. Additionally, MPTMO has low water solubility, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of MPTMO. One potential direction is the development of MPTMO-based materials with unique properties for applications in various fields such as electronics, optics, and energy storage. Another potential direction is the study of MPTMO as a potential anticancer agent and the development of MPTMO-based drugs for cancer treatment. Further research is also needed to fully understand the mechanism of action of MPTMO and its potential applications in various fields.
In conclusion, MPTMO is a promising compound with potential applications in various fields. Its synthesis method is relatively easy, and it has significant biochemical and physiological effects. Future research on MPTMO may lead to the development of novel materials and drugs with unique properties and applications.

Synthesis Methods

The synthesis of MPTMO involves the reaction of 4-methylbenzenethiol with 3-phenyl-1,2,4-oxadiazol-5-ylmethyl chloride in the presence of a base such as potassium carbonate. The reaction takes place at room temperature and yields MPTMO as a white solid.

Scientific Research Applications

MPTMO has been extensively studied for its potential applications in various fields such as material science, organic electronics, and medicinal chemistry. In material science, MPTMO has been used as a building block for the synthesis of novel polymers and materials with unique properties. In organic electronics, MPTMO has been used as a dopant for the synthesis of organic light-emitting diodes (OLEDs) with enhanced performance. In medicinal chemistry, MPTMO has been studied for its potential as an anticancer agent.